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Compound of Interest

Compound Name: Tri-P-tolylamine-D21

Cat. No.: B12399653 Get Quote

Technical Data Sheet: Tri-p-tolylamine-d21
For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data for the deuterated compound Tri-p-tolylamine-
d21. The information is compiled from chemical databases and suppliers.

Chemical Identity and Properties
Tri-p-tolylamine-d21 is the deuterated isotopologue of Tri-p-tolylamine. The following table

summarizes its key chemical identifiers and properties.

Parameter Value

Chemical Name Tri-p-tolylamine-d21

CAS Number 201944-90-3[1][2]

Molecular Formula C₂₁D₂₁N[1][2]

Molecular Weight 308.53 g/mol [1]

Isomeric SMILES

[2H]C1=C(C(=C(C(=C1C([2H])([2H])[2H])[2H])

[2H])N(C2=C(C(=C(C(=C2[2H])[2H])C([2H])

([2H])[2H])[2H])[2H])C3=C(C(=C(C(=C3[2H])

[2H])C([2H])([2H])[2H])[2H])[2H])[2H]
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For comparison, the non-deuterated form, Tri-p-tolylamine, has a molecular formula of C₂₁H₂₁N

and a molecular weight of approximately 287.40 g/mol .

Experimental Data and Protocols
Currently, publicly available literature from the initial search does not provide specific

experimental protocols or detailed biological data, such as involvement in signaling pathways,

for Tri-p-tolylamine-d21. This compound is primarily listed in chemical supplier databases.

Further in-depth literature searches beyond the scope of this initial query would be required to

ascertain its use in specific experimental contexts.

Molecular Structure and Connectivity
The following diagram illustrates the basic connectivity of the Tri-p-tolylamine core structure. In

Tri-p-tolylamine-d21, the 21 hydrogen atoms are replaced with deuterium.
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Caption: Core connectivity of the Tri-p-tolylamine molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12399653#tri-p-tolylamine-d21-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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